Cas no 39739-04-3 ( )

• Product name: &nbsp
• CAS No: 39739-04-3
• MF: C₁₅H₁₅NO₆
• MW: 305.2827
• CID: 924861
• PubChem ID: 272791

  Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(1,3-dioxoisoindol-2-yl)pentanedioate
• AC1L6SAL
• AC1Q5YT9
• AG-J-62895
• AR-1I5406
• CTK4I1814
• dimethyl 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-pentanedioate
• dimethyl 2-(1,3-dioxo-1,3-dihydro-2h-isoindol-2-yl)pentanedioate
• dimethyl 2-(1,3-dioxoisoindolin-2-yl)-pentane-1,5-dioate
• Dimethyl-2-N-phthalimidopentandioat
• Dimethyl-2-N-phthalimidopentan-dioat
• NSC117496
• SureCN5958908
• Dimethyl 2-(1,3-dioxoisoindolin-2-yl)pentanedioate
• Dimethyl 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl) -pentanedioate
• AGWBTFOIAUGNNH-UHFFFAOYSA-N
• 1,5-Dimethyl 2-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)pentanedioate
• DB-407249
• NSC-117496
• 39739-04-3
• DTXSID60297717
• NSC 117496
• SCHEMBL5958908
•  

• Inchi： InChI=1S/C15H15NO6/c1-21-12(17)8-7-11(15(20)22-2)16-13(18)9-5-3-4-6-10(9)14(16)19/h3-6,11H,7-8H2,1-2H3
• InChI Key： AGWBTFOIAUGNNH-UHFFFAOYSA-N
• SMILES： COC(=O)CCC(C(=O)OC)N1C(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 305.08995
• Monoisotopic Mass: 305.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90Ų
• XLogP3: 1

Experimental Properties

• PSA: 89.98
• LogP: 0.71530